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Abstract
4-Amino-L-phenylalanine hydrochloride is a non-proteinogenic amino acid that serves as a

critical building block in synthetic organic chemistry and drug development. Its unique structure,

featuring an amino group on the phenyl ring, imparts distinct chemical properties that make it a

valuable precursor for the synthesis of various biologically active molecules, most notably the

chemotherapeutic agent melphalan. This technical guide provides a comprehensive overview

of the fundamental chemical and physical properties of 4-Amino-L-phenylalanine
hydrochloride, detailed experimental protocols for its characterization, and insights into its

synthesis and handling.

Chemical and Physical Properties
4-Amino-L-phenylalanine hydrochloride is a white to off-white crystalline powder.[1] It is

soluble in water and formic acid.[1] The following tables summarize its key properties.

Table 1: General Properties
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Property Value Reference

IUPAC Name

(2S)-2-amino-3-(4-

aminophenyl)propanoic acid

hydrochloride

[2]

Synonyms

p-Amino-L-phenylalanine

hydrochloride, H-Phe(4-NH2)-

OH·HCl, L-3-(p-

Aminophenyl)alanine

hydrochloride

[1]

CAS Number 62040-55-5 [1]

Molecular Formula C₉H₁₂N₂O₂·HCl [1]

Molecular Weight 216.67 g/mol [1]

Table 2: Physical and Spectroscopic Properties
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Property Value
Conditions and
Notes

Reference

Appearance
White to off-white

powder
--- [1]

Melting Point 247-249 °C
For the hemihydrate

form.

Solubility Soluble

In water (0.1 g in 2 ml

provides a clear

solution) and formic

acid.

[1]

Optical Rotation +8.7 ± 0.5°
c = 1% in acetic

acid:water (4:1)

-42° to -45° c = 2 in water

Water Content (Karl

Fischer)
As reported

Typically determined

by Karl Fischer

titration. Amino acids

can be challenging

due to low solubility in

alcohols; use of

formamide or the KF

oven technique is

recommended.

[3]

Purity (HPLC) ≥99% --- [1]

Note on Optical Rotation: The discrepancy in reported optical rotation values likely arises from

the different solvent systems used for measurement. It is crucial to report the specific

conditions (concentration, solvent, temperature, and wavelength) when measuring and

comparing optical rotation values.[4]

Experimental Protocols
Synthesis of 4-Amino-L-phenylalanine Hydrochloride
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A common synthetic route to 4-Amino-L-phenylalanine involves the protection of the amino and

carboxyl groups of a starting phenylalanine derivative, followed by nitration of the phenyl ring,

reduction of the nitro group to an amino group, and subsequent deprotection. The

hydrochloride salt is then formed by treatment with hydrochloric acid.

Illustrative Synthetic Workflow:
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General Synthetic Workflow for 4-Amino-L-phenylalanine Hydrochloride
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Caption: General Synthetic Workflow for 4-Amino-L-phenylalanine Hydrochloride.
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Characterization Methods
Purpose: To determine the purity of 4-Amino-L-phenylalanine hydrochloride and identify any

impurities.

Methodology:

Column: A reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm) is typically suitable.

Mobile Phase: A gradient elution is often employed. For example, a mixture of an aqueous

buffer (e.g., 0.1% trifluoroacetic acid or a phosphate buffer) and an organic modifier (e.g.,

acetonitrile or methanol).

Flow Rate: Approximately 1.0 mL/min.

Detection: UV detection at a wavelength where the phenyl ring absorbs, typically around 254

nm or 280 nm.

Sample Preparation: Dissolve a known concentration of the compound in the mobile phase

or a suitable solvent.

Injection Volume: 10-20 µL.

Workflow for HPLC Analysis:
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HPLC Analysis Workflow

Sample Preparation
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Sample Injection
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Data Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry Analysis Workflow

Sample Preparation

Infusion/Injection

Ionization (ESI)

Mass Analysis

Detection

Data Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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